4-tert-Butyl-N,N-dimethyl-2,6-dinitroaniline
Cat. No. B8532594
M. Wt: 267.28 g/mol
InChI Key: AQGPCMWHJKQEOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04077795
Procedure details
Two and six-tenths grams (.01 mole) of 2,6-dinitro-4-t-butylchlorobenzene was reacted with 3.1 grams of 40% aqueous solution of dimethylamine in 50 ml. ethanol. The temperature was slowly increased as follows: 30° C. for 1 hour, 40° C. for 1 hour, 50° C. for one hour, then 80° C. for five hours. When the reaction was complete, about 100 ml. H2O was added, precipitating the product. This was filtered, washed with portions of H2O and upon recrystallization from ethanol yielded 2.5 grams of N,N-dimethyl-2,6-dinitro-4-t-butylaniline in the form of orange-yellow needles melting at 101-102° C.
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:9]=[C:8]([C:10]([CH3:13])([CH3:12])[CH3:11])[CH:7]=[C:6]([N+:14]([O-:16])=[O:15])[C:5]=1Cl)([O-:3])=[O:2].[CH3:18][NH:19][CH3:20].C(O)C>O>[CH3:18][N:19]([CH3:20])[C:5]1[C:4]([N+:1]([O-:3])=[O:2])=[CH:9][C:8]([C:10]([CH3:13])([CH3:12])[CH3:11])=[CH:7][C:6]=1[N+:14]([O-:16])=[O:15]
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Inputs
Step One
|
Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[N+](=O)([O-])C1=C(C(=CC(=C1)C(C)(C)C)[N+](=O)[O-])Cl
|
[Compound]
|
Name
|
aqueous solution
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
|
CNC
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Step Two
|
Name
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
C(C)O
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Step Three
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Name
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
|
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Smiles
|
O
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The temperature was slowly increased
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WAIT
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Type
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WAIT
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Details
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40° C. for 1 hour
|
|
Duration
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1 h
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WAIT
|
Type
|
WAIT
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|
Details
|
50° C. for one hour
|
|
Duration
|
1 h
|
WAIT
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Type
|
WAIT
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Details
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80° C. for five hours
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|
Duration
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5 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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precipitating the product
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FILTRATION
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Type
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FILTRATION
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|
Details
|
This was filtered
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WASH
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Type
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WASH
|
|
Details
|
washed with portions of H2O and upon recrystallization from ethanol
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
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|
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Type
|
product
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Smiles
|
CN(C1=C(C=C(C=C1[N+](=O)[O-])C(C)(C)C)[N+](=O)[O-])C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.5 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
